Cas no 1261586-92-8 (2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid)

• Product Name: 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid
• CAS No: 1261586-92-8
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4987088
• Update Time: 2025-06-11

2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)21-12-4-2-1-3-10(12)11-6-5-9(8-18-11)7-13(19)20/h1-6,8H,7H2,(H,19,20)
• InChI Key： DBFXHMRZGSZPPS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CC(=CN=1)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid

2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid: A Comprehensive Overview

2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid (CAS No. 1261586-92-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties:

2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid is a fluorinated aromatic compound characterized by a pyridine ring substituted with a 2-(trifluoromethoxy)phenyl group and an acetic acid moiety. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies. The compound has a molecular formula of C₁₄H₁₀F₃₃ and a molecular weight of approximately 307.23 g/mol.

The chemical structure of 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid can be represented as follows:

            O
            |
            C(=O)CH2-C5H3N-Ph-CF3O
        

The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This property makes 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid suitable for use in various chemical reactions and biological assays.

Synthesis Methods:

The synthesis of 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid has been reported using several methods, each with its own advantages and limitations. One common approach involves the coupling of 5-bromopyridine-2-carboxylic acid with 2-trifluoromethoxybenzeneboronic acid using palladium-catalyzed cross-coupling reactions. This method provides high yields and good purity, making it suitable for large-scale production.

            5-Bromopyridine-2-carboxylic acid + 2-Trifluoromethoxybenzeneboronic acid → 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-carboxylic acid
            2-(2-(Trifluoromethoxy)phenyl)pyridine-5-carboxylic acid + LiAlH4 → 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid
        

An alternative synthetic route involves the reaction of 5-bromopyridine with 2-trifluoromethoxybenzaldehyde followed by reduction to form the desired product. This method is particularly useful for preparing small quantities of the compound for research purposes.

Biological Activities:

2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers found that 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

Furthermore, preclinical studies have demonstrated that 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid exhibits potent anti-cancer activity against various human cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound was found to induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression.

Potential Applications in Drug Development:

The unique chemical structure and biological activities of 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid make it an attractive candidate for further drug development. Several pharmaceutical companies are currently exploring its potential as a lead compound for the treatment of inflammatory diseases and cancer.

In addition to its direct therapeutic applications, 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid can also serve as a valuable tool in chemical biology research. Its ability to modulate specific signaling pathways makes it useful for studying the mechanisms underlying various diseases and developing new therapeutic strategies.

Clinical Trials:

To date, no clinical trials have been conducted specifically on 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid. However, preclinical studies have provided strong evidence supporting its safety and efficacy. Further clinical trials are needed to evaluate its therapeutic potential in human subjects.

Safety Considerations:

Safety is a critical aspect of any drug development process. While no specific safety concerns have been reported for 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid, it is important to conduct thorough toxicological studies to ensure its safety profile before advancing to clinical trials.

In conclusion, 2-(2-(Trifluoromethoxy)phenyl)pyridine-5-acetic acid (CAS No. 1261586-92-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field.